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Compound of Interest

Compound Name: Iron(II) Trifluoromethanesulfonate

Cat. No.: B2506139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

Iron(II) trifluoromethanesulfonate, also known as iron(II) triflate (Fe(OTf)₂), as a versatile and

efficient catalyst in organic synthesis. Due to its strong Lewis acidity and the weakly

coordinating nature of the triflate anion, Fe(OTf)₂ has emerged as a powerful tool in a variety of

chemical transformations, including C-H amination and the imination of sulfoxides.[1] Its

affordability and lower toxicity compared to some precious metal catalysts make it an attractive

option for sustainable chemical synthesis.[2][3]

Physicochemical Properties
Property Value Reference

Chemical Formula C₂F₆FeO₆S₂ [4]

Molecular Weight 353.99 g/mol [4][5]

Appearance Off-white to brown powder [4]

CAS Number 59163-91-6 [4][5]

Melting Point >300 °C [6]

Storage
Store at 10°C - 25°C, keep dry,

under inert gas (e.g., Nitrogen)
[5]
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Application 1: Synthesis of Indoles via
Intramolecular C-H Amination
Iron(II) triflate serves as an effective catalyst for the intramolecular C-H amination of aryl

azidoacrylates to synthesize a variety of indole derivatives.[7][8][9] This method offers a

practical and robust alternative to traditional indole syntheses, which can suffer from low yields

and the formation of side products.[8]

General Reaction Scheme
Aryl azidoacrylates can be converted to the corresponding indoles in the presence of a catalytic

amount of Fe(OTf)₂. The reaction proceeds efficiently with various substituents on the aryl ring.

[8]
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Reactants Catalyst Conditions

Product

Aryl Azidoacrylate

Indole Derivative

Intramolecular C-H Amination

Fe(OTf)₂ (10 mol%) THF Heating

Reactants Catalyst Conditions

Product

Sulfoxide

Sulfoximine

Sulfonyliminoiodinane
(PhI=NSO₂R) Fe(OTf)₂ (2.5-5 mol%) Acetonitrile (0.1 M) Room Temperature MS 4 Å

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Iron(II) Trifluoromethanesulfonate | 59163-91-6 | Benchchem [benchchem.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b2506139?utm_src=pdf-body-img
https://www.benchchem.com/product/b2506139?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1252563
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2506139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. researchgate.net [researchgate.net]

3. Heterogeneous Iron-Based Catalysts for Organic Transformation Reactions: A Brief
Overview - PMC [pmc.ncbi.nlm.nih.gov]

4. strem.com [strem.com]

5. Iron(II) trifluoromethanesulfonate | 59163-91-6 | FI106247 [biosynth.com]

6. Iron(II) trifluoromethanesulfonate ≥85 Iron(II) triflate [sigmaaldrich.com]

7. Collection - Iron(II) Triflate as a Catalyst for the Synthesis of Indoles by Intramolecular
Câ��H Amination - Organic Letters - Figshare [acs.figshare.com]

8. Iron(II) Triflate as a Catalyst for the Synthesis of Indoles by Intramolecular C-H Amination
[organic-chemistry.org]

9. Iron(II) triflate as a catalyst for the synthesis of indoles by intramolecular C-H amination -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Iron(II)
Trifluoromethanesulfonate in Catalysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2506139#experimental-protocol-for-using-iron-ii-
trifluoromethanesulfonate-in-catalysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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